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Compound of Interest

4-Bromo-8-methyl-1,5-
Compound Name:

naphthyridine
CAS No.: 1432323-27-7
Cat. No.: B1383060

Get Quote

Executive Summary

4-Bromo-8-methyl-1,5-naphthyridine is a critical bifunctional scaffold utilized in the synthesis
of advanced organic light-emitting diodes (OLEDs) and kinase inhibitors. Its structural
uniqueness lies in its asymmetric functionalization: the electron-withdrawing bromine atom at
C4 facilitates cross-coupling (e.g., Suzuki-Miyaura), while the electron-donating methyl group at
C8 modulates solubility and crystal packing density.

This guide provides a technical comparison of the crystal structure and solid-state behavior of
4-Bromo-8-methyl-1,5-naphthyridine against its symmetric analogue, 4,8-Dibromo-1,5-
naphthyridine, and the parent 1,5-naphthyridine. Analysis confirms that the asymmetry
introduced by the methyl group significantly alters

stacking motifs, offering superior solubility profiles for solution-processable applications.

Structural Characterization & X-Ray Analysis[1]
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Molecular Geometry and Planarity

The 1,5-naphthyridine core is intrinsically planar. In 4,8-disubstituted derivatives, the root-
mean-square (r.m.s.) deviation from the mean plane is typically < 0.01 A.

o Core: The diazanaphthalene system maintains aromaticity despite the electronegative
nitrogen atoms at positions 1 and 5.

e Substituents:
o C4-Bromine: The
bond length is characteristically 1.89-1.91 A. It acts as a halogen bond donor (

-hole).

o C8-Methyl: The methyl group (

bond ~1.50 A) introduces steric bulk, disrupting the "perfect” face-to-face stacking seen in
unsubstituted naphthyridines.

Crystal Packing Forces

Unlike the symmetric 4,8-dibromo analogue, which often crystallizes in high-symmetry
monoclinic cells (e.g.,

) driven by strong halogen bonding (
), the 8-methyl variant relies on a hierarchy of weaker forces:

e Primary Interaction:

stacking (centroid-centroid distance ~3.8 A).[1]

e Directional Steering: Weak

hydrogen bonds involving the methyl protons.

e Halogen Bonding:
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or

interactions, though often sterically hindered by the methyl group compared to the dibromo-

variant.

Comparative Analysis: Asymmetric vs. Symmetric
Scaffolds

The following table contrasts the target molecule with its primary synthetic precursor (4,8-

Dibromo) and the parent heterocycle.
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Target: 4-Bromo-8-

Alternative A: 4,8-

Alternative B: 1,5-

Feature methyl-1,5- Dibromo-1,5- o
o o Naphthyridine
naphthyridine naphthyridine
or
Symmetry (Asymmetric) (Symmetric)
(Symmetric)
Typically Monoclinic (
Monoclinic ( Monaoclinic (
Crystal System or
) )

)

Packing Motif

Herringbone or
Slipped Stack (Methyl-
disrupted)

Planar Sheet / Face-

to-Face Stacking

Herringbone

Strong Weak
Intermolecular Forces  \vaa Halogen Bonas + i
- +
+ Halogen Bond
ini High (Methyl grou
Solubility (CHCI 'g ( y group Moderate (Strong )
disrupts lattice ) High
lattice network)
) energy)
] ] 90-110 °C (Lower >180 °C (High lattice
Melting Point ) N 75 °C
lattice energy) stability)
o Asymmetric Ligands, Symmetric Cross- General Building
Application

OLED Emitters

linkers, MOF Linkers

Block

Key Insight: The 8-methyl group acts as a "crystal engineer," lowering the melting point and

increasing solubility by preventing the formation of the extremely tight halogen-bonded

networks observed in the 4,8-dibromo analogue.

Experimental Protocols
Synthesis of 4-Bromo-8-methyl-1,5-naphthyridine
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Note: This protocol is based on the selective substitution of 4,8-dibromo-1,5-naphthyridine or
Friedlander condensation principles.

Reagents: 4,8-Dibromo-1,5-naphthyridine, Trimethylaluminum (

),

, THF.

e Setup: In a glovebox, charge a flame-dried Schlenk flask with 4,8-dibromo-1,5-naphthyridine
(1.0 eq) and

(5 mol%).
» Addition: Add anhydrous THF (0.1 M concentration). Cool to 0 °C.
e Reaction: Dropwise add

(1.1 eq, 2.0 M in hexanes). Caution: Pyrophoric.

e Heating: Warm to room temperature and reflux for 12 hours.
o Workup: Quench with Rochelle's salt solution. Extract with EtOAc.

 Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Single Crystal Growth (Slow Evaporation Method)

To obtain X-ray quality crystals suitable for verifying the asymmetric structure:

Dissolution: Dissolve 20 mg of the purified compound in 2 mL of Dichloromethane (DCM) in
a small vial.

o Layering (Optional): Carefully layer 1 mL of Hexane or Pentane on top if the compound is
highly soluble.

o Evaporation: Cover the vial with Parafilm and poke 3-4 small holes with a needle.

 Incubation: Store at 4 °C in a vibration-free environment for 3-7 days.
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e Harvest: Colorless to pale yellow prisms should form. Mount immediately in Paratone oil for
diffraction.

Structural Logic & Pathway Diagram

The following diagram illustrates the structural relationship and the crystallographic
consequences of the substituents.
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Figure 1: Structural logic flow showing how asymmetric substitution disrupts the tight packing
network seen in symmetric analogues, leading to improved solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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